Cas no 1806580-04-0 (2-Iodo-3-mercapto-6-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-3-mercapto-6-(trifluoromethyl)pyridine
• CAS No: 1806580-04-0
• MF: C₆H₃F₃INS
• MW: 305.059402704239
• CID: 4906866
• Update Time: 2025-05-22

2-Iodo-3-mercapto-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-mercapto-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3INS/c7-6(8,9)4-2-1-3(12)5(10)11-4/h1-2,12H
• InChI Key： UTNMVAKVPDLAQH-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=N1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.6
• Topological Polar Surface Area: 13.9

Additional information on 2-Iodo-3-mercapto-6-(trifluoromethyl)pyridine

Research Brief on 2-Iodo-3-mercapto-6-(trifluoromethyl)pyridine (CAS: 1806580-04-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-Iodo-3-mercapto-6-(trifluoromethyl)pyridine (CAS: 1806580-04-0) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This heteroaromatic scaffold combines three pharmacologically relevant features: an iodine substituent for cross-coupling reactions, a thiol group for bioconjugation, and a trifluoromethyl group known to enhance metabolic stability and membrane permeability. Recent studies have demonstrated its utility in developing covalent inhibitors, PET tracers, and bioactive probes targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1806580-04-0 as a key intermediate for developing irreversible kinase inhibitors. The iodine atom enabled efficient Suzuki-Miyaura couplings to construct diverse analogs, while the mercapto group facilitated selective cysteine targeting in the ATP-binding pocket of target kinases. The trifluoromethyl group significantly improved cellular uptake, as demonstrated in permeability assays using Caco-2 cell monolayers (Papp > 15 × 10^-6 cm/s).

Another significant application was reported in ACS Chemical Biology, where the compound served as a precursor for fluorine-18 labeled PET imaging agents. The iodine atom allowed for rapid radiofluorination via isotopic exchange, producing [18F]-labeled analogs with high specific activity (>2 Ci/μmol). These tracers showed promising results in imaging tumor-associated kinase activity in xenograft models, with tumor-to-muscle ratios exceeding 5:1 at 60 minutes post-injection.

The reactivity of the thiol group has been particularly valuable in bioconjugation strategies. A Nature Communications paper described its use in developing antibody-drug conjugates (ADCs) through thiol-maleimide chemistry. The resulting ADCs demonstrated improved stability compared to conventional cysteine-linked conjugates, maintaining >90% drug loading after 7 days in plasma at 37°C. This stability profile was attributed to the electron-withdrawing effects of the adjacent trifluoromethyl and pyridine groups.

Recent synthetic methodology developments have expanded access to this scaffold. A Green Chemistry publication detailed an improved preparation route using continuous flow chemistry, achieving 78% yield with significantly reduced reaction time (15 minutes vs. 12 hours in batch). This advancement addresses previous scalability challenges and supports broader investigation of structure-activity relationships around this privileged structure.

Emerging safety data from preclinical studies indicate favorable toxicological profiles for derivatives of 1806580-04-0. In vitro genotoxicity assays (Ames test, micronucleus assay) were negative up to 100 μM concentrations, and preliminary rodent toxicity studies showed no significant findings at doses up to 100 mg/kg/day for 14 days. These findings support further development of this chemotype for therapeutic applications.

Future research directions highlighted in recent reviews include exploring the compound's potential in targeted protein degradation (PROTACs development) and as a warhead for covalent fragment-based drug discovery. The unique combination of reactivity handles and favorable physicochemical properties positions 2-Iodo-3-mercapto-6-(trifluoromethyl)pyridine as a valuable tool for next-generation drug discovery efforts.